Cas no 54344-94-4 (Phenol, 3-bromo-2,4,5-trimethyl-)

• Product Name: Phenol, 3-bromo-2,4,5-trimethyl-
• CAS No: 54344-94-4
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 354839
• PubChem ID: 22935598
• Update Time: 2025-04-19

Phenol, 3-bromo-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-bromo-2,4,5-trimethyl-
• 3-bromo-2,4,5-trimethylphenol
• 54344-94-4
• DTXSID20629095
• SCHEMBL2471296
• FUYAOUHCDUMHGW-UHFFFAOYSA-N

• Inchi： 1S/C9H11BrO/c1-5-4-8(11)7(3)9(10)6(5)2/h4,11H,1-3H3
• InChI Key： FUYAOUHCDUMHGW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CC(C)=C1C)O

Computed Properties

• Exact Mass: 213.99933
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23